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Alkanes, being non-polar molecules, exhibit weak intermolecular forces known as van der

Waals dispersion forces.[1][2] The strength of these forces is directly proportional to the surface

area of the molecule. A larger surface area allows for more points of contact between adjacent

molecules, resulting in stronger attractions and, consequently, a higher boiling point.[1][2]

For isomers of an alkane, which share the same molecular formula and weight, the degree of

branching is the primary determinant of their boiling points. As branching increases, the

molecule becomes more compact and spherical, reducing its surface area. This diminished

surface area weakens the van der Waals forces, leading to a lower boiling point.[1][2][3]

Therefore, straight-chain alkanes typically have the highest boiling points among their isomers.

[1]

Vapor pressure is intrinsically linked to boiling point. It is the pressure exerted by the vapor of a

substance in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given

temperature in a closed system. A substance with a higher vapor pressure at a given

temperature is more volatile and will have a lower normal boiling point. The normal boiling point

is the temperature at which the vapor pressure of the liquid equals the surrounding

atmospheric pressure (1 atm).
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The following table summarizes the normal boiling points of 4-methylheptane and its structural

isomers (all C8H18). The isomers are arranged to illustrate the effect of branching on boiling

point.

Isomer Name Structure Normal Boiling Point (°C)

n-Octane CH₃(CH₂)₆CH₃ 125.7

2-Methylheptane CH₃CH(CH₃)(CH₂)₄CH₃ 117.6

3-Methylheptane CH₃CH₂CH(CH₃)(CH₂)₃CH₃ 118.9[4]

4-Methylheptane CH₃(CH₂)₂CH(CH₃)(CH₂)₂CH₃ 117.7[5]

2,2-Dimethylhexane (CH₃)₃C(CH₂)₃CH₃ 106.8[6]

2,3-Dimethylhexane
CH₃CH(CH₃)CH(CH₃)

(CH₂)₂CH₃
115.6

2,4-Dimethylhexane
CH₃CH(CH₃)CH₂CH(CH₃)CH₂

CH₃
109.4

2,5-Dimethylhexane (CH₃)₂CHCH₂CH₂CH(CH₃)₂ 108[7]

3,3-Dimethylhexane CH₃CH₂C(CH₃)₂(CH₂)₂CH₃ 112.0[8]

3,4-Dimethylhexane
CH₃CH₂CH(CH₃)CH(CH₃)CH₂

CH₃
117.7[9]

3-Ethylhexane (CH₃CH₂)₂CH(CH₂)₂CH₃ 118.6

2,2,3-Trimethylpentane (CH₃)₃CCH(CH₃)CH₂CH₃ 114.6

2,2,4-Trimethylpentane (CH₃)₃CCH₂CH(CH₃)₂ 99.2

2,3,3-Trimethylpentane CH₃CH(CH₃)C(CH₃)₂CH₂CH₃ 112.1

2,3,4-Trimethylpentane (CH₃)₂CHCH(CH₃)CH(CH₃)₂ 113.5

3-Ethyl-2-methylpentane (CH₃)₂CHCH(CH₂CH₃)₂ 115.4

3-Ethyl-3-methylpentane CH₃CH₂C(CH₃)(CH₂CH₃)₂ 118.3

2,2,3,3-Tetramethylbutane (CH₃)₃CC(CH₃)₃ 106.5[10]
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Data Presentation: Vapor Pressure of 4-
Methylheptane and Selected Isomers
The following table presents vapor pressure data for 4-methylheptane and a selection of its

isomers at various temperatures. This data is essential for modeling vaporization rates,

understanding volatility, and designing distillation processes.
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n-
Octane
[11]
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e[12]
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ylhexa
ne[13]
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ylhexa
ne[14]

2,2-
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ylhexa
ne[15]

2,5-
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ylhexa
ne[16]

Vapor

Pressur

e

(mmHg)

12.4 10

24.5 20

38.0 40

46.6 60

58.3 100

76.1 200

96.3 400

117.7 760

25 20.5[17] 14.1[18] 41 19.6[12] 28.6[13] 21.7[14] 34.0[15] 30.3[16]

Vapor

Pressur

e (kPa)

68.7 16.1[11]

79.4 23.1[11]

93.3 37.1[11]

107.2 57.9[11]

125.7
101.3[1

1]
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Experimental Protocols
Accurate determination of boiling point and vapor pressure is fundamental to chemical

research. Below are detailed methodologies for key experimental techniques.

Determination of Boiling Point by the Thiele Tube
Method
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a liquid, requiring only a small sample volume.[19]

Materials:

Thiele tube

Heating oil (mineral oil or silicone oil)

Thermometer

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Bunsen burner or microburner

Clamp and stand

Procedure:

Fill the Thiele tube with heating oil to a level just above the top of the side arm.[20]

Securely attach the small test tube to the thermometer using a rubber band or wire. The

bottom of the test tube should be level with the thermometer bulb.[19]

Add the liquid sample to the small test tube to a depth of about 1-2 cm.
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Place the capillary tube, with the sealed end up, into the liquid in the test tube.[21]

Clamp the Thiele tube to a stand and carefully lower the thermometer and test tube

assembly into the oil. The test tube should be positioned in the main body of the Thiele tube,

and the thermometer bulb should be roughly in the center.[20]

Gently heat the side arm of the Thiele tube with a small flame, moving it back and forth to

ensure even heating.[21] Convection currents in the oil will maintain a uniform temperature.

[20]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube. Continue heating until a rapid and continuous stream of bubbles is observed.[21]

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to be drawn into the capillary tube.[19][21] Record this temperature.

Determination of Vapor Pressure by the Static Method
The static method directly measures the equilibrium vapor pressure of a substance at a specific

temperature.

Materials:

Vacuum-tight apparatus with a sample container, a pressure-measuring device (e.g.,

manometer, pressure transducer), and a connection to a vacuum pump.

Thermostatic bath for precise temperature control.

Sample of the alkane isomer.

Procedure:

Introduce a purified and degassed sample of the alkane into the sample container of the

apparatus.

Evacuate the apparatus to remove any residual air or volatile impurities.
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Immerse the sample container in the thermostatic bath set to the desired temperature and

allow the system to reach thermal equilibrium.

The pressure measured by the pressure-measuring device once it stabilizes is the vapor

pressure of the substance at that temperature.

Repeat the measurement at different temperatures to obtain a vapor pressure curve.

Determination of Vapor Pressure by Gas
Chromatography
Correlation gas chromatography can be a powerful technique for determining the vapor

pressure of volatile compounds like alkanes.

Materials:

Gas chromatograph (GC) equipped with a suitable column (e.g., a nonpolar capillary

column).

A series of n-alkane standards with known vapor pressures.

The alkane isomer sample.

Procedure:

Inject the alkane isomer sample into the GC and determine its retention time under

isothermal conditions.

Inject a series of n-alkane standards and determine their retention times under the same

isothermal conditions.

A linear relationship exists between the logarithm of the vapor pressure of the n-alkane

standards and their retention times. Create a calibration curve by plotting the natural log of

the vapor pressure (ln P) versus the retention time (t_R) for the standards.

Using the retention time of the unknown isomer and the calibration curve, determine its

vapor pressure.
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This procedure can be repeated at different column temperatures to obtain vapor pressure

data as a function of temperature.

Mandatory Visualizations
The following diagrams illustrate key concepts and workflows related to the vapor pressure and

boiling point of 4-methylheptane and its isomers.

Molecular Structure Physicochemical Properties

Straight Chain Large Surface Arealeads to

Branched Chain Small Surface Arealeads to

Highly Branched

Stronger van der Waals Forcesresults in High Boiling Pointcauses

Weaker van der Waals Forces

results in

Low Boiling Point

causes

Click to download full resolution via product page

Caption: Relationship between alkane isomer structure and boiling point.
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Caption: Experimental workflow for boiling point determination using a Thiele tube.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Physicochemical Principles of Boiling Point and
Vapor Pressure in Alkanes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211382#vapor-pressure-and-boiling-point-of-4-
methylheptane-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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